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Compound of Interest

1-Difluoromethyl-1H-pyrazole-3-
Compound Name:
carboxylic acid

cat. No.: B1306379

Technical Guide: 1-Difluoromethyl-1H-pyrazole-
3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Difluoromethyl-1H-pyrazole-3-
carboxylic acid (CAS No. 925179-02-8), a key building block in the development of modern
agrochemicals and a compound of interest for pharmaceutical research. This document covers
its commercial availability, synthesis, applications, and relevant experimental protocols.

Introduction

1-Difluoromethyl-1H-pyrazole-3-carboxylic acid is a fluorinated heterocyclic compound. The
pyrazole ring is a well-established pharmacophore found in numerous active compounds, and
the difluoromethyl group often enhances metabolic stability and binding affinity.[1] This
particular scaffold is a crucial intermediate in the synthesis of a class of fungicides known as
succinate dehydrogenase inhibitors (SDHIs).[2] Its derivatives have demonstrated high efficacy
against a broad spectrum of fungal pathogens.[3]

Commercial Availability

1-Difluoromethyl-1H-pyrazole-3-carboxylic acid is available from a variety of commercial
chemical suppliers. The specifications for this compound can vary between suppliers, and it is
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primarily intended for research and development purposes.[4]

Molecular

. CAS Molecular ] . Physical
Supplier Weight ( Purity
Number Formula Form
g/mol )
Santa Cruz
Biotechnolog 925179-02-8 CsHaF2N20:2 162.1 - -
y
Sigma- .
) 925179-02-8 CsHaF2N20:2 162.1 297% Solid

Aldrich
BLDpharm 925179-02-8 CsHaF2N20:2 162.09 - -
Matrix

S 925179-02-8 CsHaF2N20:2 162.09 - -
Scientific
Ambeed 925179-02-8 CsHaF2N202 162.09 98% -

) Off-white to
Antimex .

] 925179-02-8 CsHaF2N20:2 - >98% slight yellow
Chemical lid
soli

Note: Purity and form may vary by lot. Researchers should consult the Certificate of Analysis

from the specific supplier for lot-specific data.[4]

Synthesis and Manufacturing

The synthesis of pyrazole carboxylic acids can be achieved through several routes. A common

and versatile method is the Knorr pyrazole synthesis, which involves the condensation of a

hydrazine derivative with a B-dicarbonyl compound or its equivalent. For 1-Difluoromethyl-1H-

pyrazole-3-carboxylic acid, a plausible synthetic pathway involves the cyclization of a

difluoromethylhydrazine with a suitable three-carbon keto-ester building block, followed by

hydrolysis of the resulting ester.

Below is a generalized workflow for the synthesis of a pyrazole-3-carboxylic acid, which is a

common strategy for this class of compounds.
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B-Ketoester Precursor Difluoromethylhydrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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